Cas no 1361489-35-1 (Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate
• CAS No: 1361489-35-1
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4967272
• Update Time: 2025-06-26

Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C14H7Cl3F3NO2/c1-23-13(22)7-2-3-21-12(14(18,19)20)10(7)6-4-8(15)11(17)9(16)5-6/h2-5H,1H3
• InChI Key： NLXJLHBYGZHNEA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(F)(F)F)=NC=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 382.949446 g/mol
• Monoisotopic Mass: 382.949446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 39.2
• Molecular Weight: 384.6

Additional information on Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate

Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate: A Comprehensive Overview

Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate, also known by its CAS registry number 1361489-35-1, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid (4-pyridinecarboxylic acid). The structure of this compound is characterized by a methyl ester group attached to the isonicotinic acid backbone, with a trichlorophenyl substituent at the 3-position and a trifluoromethyl group at the 2-position.

The synthesis of Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate involves a series of carefully controlled reactions to ensure the desired stereochemistry and purity. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound lies in its potential as a precursor in pharmaceutical research. The presence of both trichlorophenyl and trifluoromethyl groups makes it an attractive candidate for exploring novel drug delivery systems or as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating cellular pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its unique chemical structure provides it with properties that make it effective against a wide range of plant pathogens while maintaining selectivity for target organisms.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its potential ecological impact. Recent research has focused on determining its biodegradation pathways and assessing its toxicity to non-target species such as aquatic organisms and soil microorganisms.

In conclusion, Methyl 3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)isonicotinate (CAS No.1361489-35-1) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical science.